Cas no 220350-26-5 ((1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid)
(1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 2-(3-methylphenyl)-, (1R,2R)-
- (1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid
-
- MDL: MFCD30497462
- Inchi: 1S/C11H12O2/c1-7-3-2-4-8(5-7)9-6-10(9)11(12)13/h2-5,9-10H,6H2,1H3,(H,12,13)/t9-,10+/m0/s1
- InChI Key: UCXIWZIPSQJEPF-VHSXEESVSA-N
- SMILES: [C@@H]1(C(O)=O)C[C@H]1C1=CC=CC(C)=C1
(1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D777797-5g |
(1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid |
220350-26-5 | 95% | 5g |
$1320 | 2024-07-20 | |
| eNovation Chemicals LLC | D777797-5g |
(1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid |
220350-26-5 | 95% | 5g |
$1320 | 2025-02-21 | |
| eNovation Chemicals LLC | D777797-5g |
(1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid |
220350-26-5 | 95% | 5g |
$1320 | 2025-02-24 |
(1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on (1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid
(1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid (CAS No. 220350-26-5)
(1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid (CAS No. 220350-26-5) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of cyclopropanecarboxylic acids and is characterized by its chiral center and the presence of a m-tolyl substituent. The chirality of this molecule makes it particularly valuable in the synthesis of enantiomerically pure compounds, which are essential in pharmaceutical development.
The synthesis of (1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid has been extensively studied, with various methods reported in the literature. One notable approach involves the asymmetric synthesis using chiral catalysts, which allows for the selective formation of the desired enantiomer. Recent advancements in catalytic asymmetric synthesis have significantly improved the efficiency and yield of this process, making it more viable for large-scale production.
In terms of its physical and chemical properties, (1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid is a white crystalline solid with a melting point of approximately 115°C. It is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.
The biological activity of (1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid has been a subject of interest in recent years. Studies have shown that this compound possesses anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines. Additionally, preliminary research suggests that it may have potential as an antiviral agent, although further studies are needed to confirm these findings.
In the context of medicinal chemistry, (1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid serves as an important building block for the synthesis of more complex molecules with therapeutic potential. Its chiral nature allows for the preparation of enantiomerically pure drugs, which can exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts. This is particularly relevant in the development of drugs targeting specific biological pathways or receptors.
The use of chiral auxiliaries and catalysts in the synthesis of (1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid has been a focal point in recent research. These techniques enable chemists to achieve high enantioselectivity and yield, which are crucial for pharmaceutical applications. For example, a study published in the Journal of Organic Chemistry reported a highly efficient method for synthesizing this compound using a chiral phosphoric acid catalyst, achieving an enantiomeric excess (ee) greater than 99%.
Beyond its direct applications in drug development, (1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid also plays a role in other areas of chemical research. Its unique structure makes it a valuable probe for studying stereoselective reactions and understanding the mechanisms underlying chiral induction. This knowledge can be applied to improve synthetic methods and develop new catalysts for asymmetric transformations.
In conclusion, (1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid (CAS No. 220350-26-5) is a versatile and important compound with significant potential in both academic research and industrial applications. Its unique structural features and chiral nature make it an invaluable tool for chemists working in organic synthesis and medicinal chemistry. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.
220350-26-5 ((1R,2R)-2-(m-Tolyl)cyclopropanecarboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)